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Compound of Interest

Compound Name: KTC1101

Cat. No.: B1226338 Get Quote

An In-depth Technical Overview of the Pan-PI3K Inhibitor KTC1101 for Researchers,

Scientists, and Drug Development Professionals.

Introduction
KTC1101 is an orally active, potent pan-phosphoinositide 3-kinase (pan-PI3K) inhibitor that has

demonstrated significant anti-tumor activity. It exerts its effects through a dual mechanism of

action: directly inhibiting the proliferation of tumor cells and modulating the tumor

microenvironment to enhance anti-tumor immune responses.[1][2][3] This technical guide

provides a comprehensive overview of the chemical structure, properties, and key experimental

data related to KTC1101.

Chemical Structure and Properties
KTC1101 is a complex heterocyclic molecule. Its systematic IUPAC name is 2-

(Difluoromethyl)-7-methoxy-3-[4-morpholin-4-yl-6-(1,4-oxazepan-4-yl)-1,3,5-triazin-2-

yl]benzimidazol-5-amine.[4] A visual representation of its chemical structure is provided below.

Chemical Structure of KTC1101 Chemical structure of KTC1101

Image Source: DempoChem[4]

A summary of the key chemical and physical properties of KTC1101 is presented in the table

below.
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Property Value Reference

IUPAC Name

2-(Difluoromethyl)-7-methoxy-

3-[4-morpholin-4-yl-6-(1,4-

oxazepan-4-yl)-1,3,5-triazin-2-

yl]benzimidazol-5-amine

[4]

CAS Number 2764833-47-6 [1][4][5]

Molecular Formula C21H26F2N8O3 [4]

Molecular Weight 476.50 g/mol [4]

SMILES

FC(F)C1=NC=2C(OC)=CC(N)

=CC2N1C=3N=C(N=C(N3)N4

CCOCCC4)N5CCOCC5

[1]

Appearance White to off-white solid [5]

Purity >99% [6]

Pharmacological Properties and Mechanism of
Action
KTC1101 functions as a pan-PI3K inhibitor, targeting all Class I PI3K isoforms (α, β, δ, and γ).

[2][6] The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation,

survival, and metabolism, and its dysregulation is a frequent event in many human cancers.[7]

By inhibiting PI3K, KTC1101 effectively downregulates the phosphorylation of downstream

effectors, including Akt and mTOR, leading to cell cycle arrest and inhibition of tumor growth.[2]

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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